2,5-Dibromo-3-methylpyridine

• IUPAC Name: 2,5-dibromo-3-methylpyridine
• InChI: InChI=1S/C6H5Br2N/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3
• InChI Key: LIMXEVCFAUTBCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Br)Br
• Molecular Formula: C6H5Br2N
• DSSTOX Substance ID: DTXSID30355833
• Molecular Weight: 250.92 g/mol
• CAS No.: 3430-18-0

Description

2,5-Dibromo-3-methylpyridine is a chemical compound with the molecular formula C6H5Br2N and a molecular weight of 250.92 g/mol . It is an off-white to beige crystalline powder with a melting point of 43-47°C and a boiling point of 114°C at 6 mmHg . This compound is soluble in methanol and is commonly used in various chemical reactions and industrial applications .

Scientific Research Applications

2,5-Dibromo-3-methylpyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and as a building block for bioactive molecules.

Medicine: It serves as a precursor for the synthesis of drugs with potential therapeutic effects.

Industry: The compound is used in the production of specialty chemicals and materials.

Safety and Hazards

2,5-Dibromo-3-methylpyridine is classified as Acute Tox. 3 Oral, Eye Dam. 1, and Skin Irrit. 2. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,5-Dibromo-3-methylpyridine can be synthesized from 2-amino-5-bromo-3-methylpyridine . The synthesis involves the bromination of 3-methylpyridine derivatives under controlled conditions. One common method includes the use of bromine and acetic acid as reagents, with the reaction carried out at a specific temperature to ensure the selective bromination at the desired positions .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale bromination processes. These processes are optimized for high yield and purity, utilizing advanced techniques such as continuous flow reactors and automated control systems to maintain precise reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 2,5-Dibromo-3-methylpyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using reagents such as organometallic compounds or nucleophiles.

Oxidation Reactions: The methyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The compound can be reduced to form 3-methylpyridine derivatives.

Common Reagents and Conditions:

Substitution: Reagents like sodium methoxide or Grignard reagents are commonly used under anhydrous conditions.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst are employed.

Major Products:

Substitution: Products include various substituted pyridines depending on the nucleophile used.

Oxidation: Products include this compound-4-carboxylic acid or aldehyde derivatives.

Reduction: Products include 3-methylpyridine derivatives.

Mechanism of Action

The mechanism of action of 2,5-Dibromo-3-methylpyridine involves its interaction with specific molecular targets. The bromine atoms in the compound can participate in halogen bonding, which influences its reactivity and binding affinity to various biological molecules . The compound can inhibit certain enzymes by binding to their active sites, thereby affecting biochemical pathways .

Comparison with Similar Compounds

• 2,5-Dibromo-3-picoline
• 3,5-Dibromo-4-methylpyridine
• 2,5-Dibromo-4-methylpyridine

Comparison: 2,5-Dibromo-3-methylpyridine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Compared to similar compounds, it exhibits different reactivity and selectivity in chemical reactions, making it valuable for specific synthetic applications .

Synthesis routes and methods I

Procedure details

(J. Med. Chem. 2007, 50, 3730-3742.) 5-Bromo-3-methylpyridin-2-amine (48, 69 g, 0.37 mol) was suspended in hydrobromic acid (200 mL, 48% in water), and the mixture was cooled to −15° C. Bromine (95 g, 0.59 mol) was added dropwise to the mixture, followed by addition of sodium nitrite (69 g, 1 mol) in water (100 mL). Temperature of the reaction mixture was kept below −15° C. during addition. After addition, the cooling bath was removed and the reaction mixture was stirred for 3 h. The reaction mixture was cooled to −15° C. and quenched with potassium hydroxide (112 g, 2 mol) in water (500 mL). The cooling bath was removed, and the mixture was stirred for 1.5 h. The products were extracted with ethyl acetate (3×300 mL). The combined extracts were washed with water (2×200 mL), saturated aqueous sodium bicarbonate (200 mL), dried with sodium sulfate, and evaporated to dryness. The oily residue was redissolved in chloroform (100 mL), and the solution was filtered through a pad of silica gel, washing with chloroform. The combined filtrates were evaporated to provide 49 as light-yellow solid (87 g, 94%): mp 38-40° C. (lit. (Recl. Tray. Chim. Pays-Bas 1965, 84, 951-964) mp 41-42° C.). 1H NMR (300 MHz, CDCl3) δ 8.22 (d, J=2.4 Hz, 1H), 7.61 (d, J=2.4 Hz, 1H), 2.33 (s, 3H); 13C NMR (75 MHz, CDCl3) δ 148.29, 143.05, 141.15, 137.15, 119.68, 22.06.

Synthesis routes and methods II

Procedure details

5-Bromo-3-methyl-pyridin-2-ylamine (1.0 eq.) was added portionwise to aqueous HBr (48%; 1.0M). The mixture was stirred 1 h at rt then cooled to −20° C. Bromine (2.8 eq.) was added dropwise followed by a aqueous solution of NaNO2 (1.0M; 2.7 eq.). The final mixture was warmed to rt and stirred for 2 h. The mixture was cooled back to −20° C. then aqueous NaOH (1.0M; 3.0 eq.) was added dropwise over 1 h. The final mixture was warmed to rt and extracted with Et2O (2×). The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated to afford the title compound as a yellow solid.

Customer Q & A

Q1: What makes 2,5-dibromo-3-methylpyridine a useful starting material in organic synthesis?

A1: this compound is a valuable building block in organic synthesis due to its two bromine atoms. These bromine atoms can be selectively replaced with other functional groups, allowing for the creation of a wide variety of pyridine derivatives. The research paper highlights its use in a palladium-catalyzed carbonylation reaction. [] This reaction allows for the regioselective introduction of a carbonyl group at the more reactive 5-position, leaving the 2-position bromine intact for further functionalization. This is a powerful tool for creating complex molecules with precise control over the position of functional groups.